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Compound of Interest

Compound Name: Fluticasone furoate-d5

Cat. No.: B14850557

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions
for Fluticasone furoate-d5, a deuterated analog of the synthetic corticosteroid Fluticasone
furoate. The information presented herein is crucial for maintaining the integrity and purity of
this compound in a research and development setting. Data is compiled from publicly available
technical data sheets and established scientific guidelines.

Chemical Information

Identifier Value

Chemical Name Fluticasone-d5 Furoate

Allermist-d5, Avamys-d5, GSK 685 698-d5, GW

Synonyms

ynony 685698X-d5
Molecular Formula C27H24DsF306S
Molecular Weight 543.61 g/mol

Recommended Storage Conditions and Stability

Proper storage is paramount to prevent degradation and ensure the long-term viability of
Fluticasone furoate-d5. The following tables summarize the recommended storage conditions
for the compound in both solid (powder) and solution forms.
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Solid Form (Powder)

Storage Temperature Duration Source
-20°C 3 years [1]
2-8°C (Refrigerator) 2 years [1][2]13]

May vary; suitable for short-
Room Temperature ) ) [1]
term in continental US

In Solvent

Storage Temperature Duration Source
-80°C 6 months [1]
-20°C 1 month [1]

It is important to note that Fluticasone furoate-d5 is hygroscopic and should be stored in a
tightly sealed container in a dry environment.[1][4]

Experimental Protocols for Stability Assessment

To ensure the stability of Fluticasone furoate-d5, a comprehensive stability testing program
should be implemented based on the International Council for Harmonisation (ICH) guidelines.
This includes long-term stability studies under recommended storage conditions and forced
degradation studies to identify potential degradation products and establish the stability-
indicating nature of analytical methods.

Stability-Indicating Analytical Method

A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is
essential for separating and quantifying Fluticasone furoate-d5 from its potential degradation
products. Several studies have developed such methods for the non-deuterated form, which
can be adapted.[5][6]

Typical HPLC Parameters:

e Column: C18 reverse-phase column

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.ema.europa.eu/en/ich-q1-guideline-stability-testing-drug-substances-drug-products
https://www.ich.org/page/quality-guidelines
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.benchchem.com/product/b14850557?utm_src=pdf-body
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.ema.europa.eu/en/ich-q1a-r2-stability-testing-new-drug-substances-drug-products-scientific-guideline
https://www.benchchem.com/product/b14850557?utm_src=pdf-body
https://www.benchchem.com/product/b14850557?utm_src=pdf-body
https://www.indiandrugsonline.org/issuesarticle-details?id=Nzcy
https://www.researchgate.net/publication/324526239_Development_and_validation_of_stability_indicating_RP-HPLC_method_for_fluticasone_furoate_and_vilanterol_in_pharmaceutical_formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14850557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Mobile Phase: A mixture of organic solvents (e.g., methanol, acetonitrile) and an agueous
buffer (e.g., sodium perchlorate solution).[5]

o Detection: UV detection at an appropriate wavelength (e.g., 254 nm).[5]

o Flow Rate: Typically 1 mL/min with isocratic elution.[5]

Forced Degradation Studies

Forced degradation (stress testing) is crucial for understanding the degradation pathways of a
drug substance.[7] The following protocols are based on common practices for corticosteroids
and should be adapted and optimized for Fluticasone furoate-d5.

o Preparation: Prepare a stock solution of Fluticasone furoate-d5 in a suitable solvent (e.g.,
methanol).

e Stress Condition: Add an equal volume of 0.1 N hydrochloric acid (HCI) to the stock solution.

¢ Incubation: Heat the mixture at a specified temperature (e.g., 60-80°C) for a defined period
(e.g., 2-8 hours).

o Neutralization: Cool the solution and neutralize it with an equivalent amount of 0.1 N sodium
hydroxide (NaOH).

e Analysis: Analyze the sample by the validated stability-indicating HPLC method.
o Preparation: Prepare a stock solution of Fluticasone furoate-d5.
o Stress Condition: Add an equal volume of 0.1 N NaOH to the stock solution.

 Incubation: Keep the mixture at room temperature or a slightly elevated temperature for a
defined period, monitoring for degradation.

» Neutralization: Cool the solution and neutralize it with an equivalent amount of 0.1 N HCI.
e Analysis: Analyze the sample by HPLC.

o Preparation: Prepare a stock solution of Fluticasone furoate-d5.
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» Stress Condition: Add a solution of hydrogen peroxide (e.g., 3-30% H203) to the stock
solution.

 Incubation: Keep the solution at room temperature for a specified duration.
e Analysis: Analyze the sample by HPLC.

o Preparation: Place the solid Fluticasone furoate-d5 powder in a controlled temperature
chamber.

» Stress Condition: Expose the sample to a high temperature (e.g., 10°C increments above the
accelerated testing temperature, such as 50°C, 60°C).[7]

o Duration: Maintain the temperature for a defined period.
e Analysis: Dissolve the heat-stressed solid in a suitable solvent and analyze by HPLC.
Photostability testing should be conducted according to ICH Q1B guidelines.[8][9]

o Preparation: Expose the solid drug substance directly to light. If necessary, also test the
compound in solution.

e Light Source: Use a light source that produces an output similar to the D65/ID65 emission
standard, providing an overall illumination of not less than 1.2 million lux hours and an
integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

» Control: A dark control sample should be stored under the same conditions to separate the
effects of light from thermal degradation.

e Analysis: Analyze the exposed and control samples by HPLC.

Visualizations
Experimental Workflow for Stability Testing
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Caption: Workflow for assessing the stability of Fluticasone furoate-d5.
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Caption: Mechanism of action of Fluticasone furoate via the Glucocorticoid Receptor.

Recommended Storage Logic
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Caption: Decision tree for Fluticasone furoate-d5 storage conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. database.ich.org [database.ich.org]

¢ 2.ICH Q1 guideline on stability testing of drug substances and drug products | European
Medicines Agency (EMA) [ema.europa.eu]

¢ 3. ICH Official web site : ICH [ich.org]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b14850557?utm_src=pdf-body-img
https://www.benchchem.com/product/b14850557?utm_src=pdf-body
https://www.benchchem.com/product/b14850557?utm_src=pdf-custom-synthesis
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.ema.europa.eu/en/ich-q1-guideline-stability-testing-drug-substances-drug-products
https://www.ema.europa.eu/en/ich-q1-guideline-stability-testing-drug-substances-drug-products
https://www.ich.org/page/quality-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14850557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific
guideline | European Medicines Agency (EMA) [ema.europa.eu]

e 5. Issue's Article Details [indiandrugsonline.org]
o 6. researchgate.net [researchgate.net]
e 7.snscourseware.org [snscourseware.org]

o 8. ICH Q1B Stability Testing: Photostability Testing of New Drug Substances and Products -
ECA Academy [gmp-compliance.org]

* 9. Q1B Photostability Testing of New Drug Substances and Products | FDA [fda.gov]

 To cite this document: BenchChem. [Stability and Storage of Fluticasone Furoate-d5: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14850557#stability-and-storage-conditions-for-
fluticasone-furoate-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.ema.europa.eu/en/ich-q1a-r2-stability-testing-new-drug-substances-drug-products-scientific-guideline
https://www.ema.europa.eu/en/ich-q1a-r2-stability-testing-new-drug-substances-drug-products-scientific-guideline
https://www.indiandrugsonline.org/issuesarticle-details?id=Nzcy
https://www.researchgate.net/publication/324526239_Development_and_validation_of_stability_indicating_RP-HPLC_method_for_fluticasone_furoate_and_vilanterol_in_pharmaceutical_formulations
http://www.snscourseware.org/snscphs/files/1733910036.pdf
https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q1b-stability-testing-photostability-testing-of-new-drug-substances-and-products
https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q1b-stability-testing-photostability-testing-of-new-drug-substances-and-products
https://www.fda.gov/regulatory-information/search-fda-guidance-documents/q1b-photostability-testing-new-drug-substances-and-products
https://www.benchchem.com/product/b14850557#stability-and-storage-conditions-for-fluticasone-furoate-d5
https://www.benchchem.com/product/b14850557#stability-and-storage-conditions-for-fluticasone-furoate-d5
https://www.benchchem.com/product/b14850557#stability-and-storage-conditions-for-fluticasone-furoate-d5
https://www.benchchem.com/product/b14850557#stability-and-storage-conditions-for-fluticasone-furoate-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14850557?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14850557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

